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Compound of Interest

Compound Name:
2-(Pyrrolidin-2-YL)ethanol

hydrochloride

Cat. No.: B596933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-
(Pyrrolidin-2-YL)ethanol hydrochloride, a versatile building block in organic synthesis and

drug discovery. This document collates available data on its physicochemical characteristics,

and outlines general synthetic and analytical approaches.

Core Chemical Properties
2-(Pyrrolidin-2-YL)ethanol hydrochloride, with the CAS number 19432-88-3, is the

hydrochloride salt of the parent compound 2-(Pyrrolidin-2-yl)ethanol.[1] Its fundamental

properties are summarized in the table below.

Property Value Source

Molecular Formula C6H14ClNO [1]

Molecular Weight 151.63 g/mol [1]

CAS Number 19432-88-3 [1]

Note: Specific experimental data for melting point, boiling point, and solubility of the

hydrochloride salt are not readily available in the reviewed literature.
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Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 2-(Pyrrolidin-2-YL)ethanol
hydrochloride is not widely published, a general approach can be inferred from the synthesis

of similar chiral pyrrolidine-2-yl-methanol derivatives. A common strategy involves the reduction

of a suitable precursor, such as a protected proline derivative.

A potential synthetic pathway is outlined in the workflow below. This process is a generalized

representation and would require optimization for specific yield and purity targets.
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General Synthetic Workflow
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Caption: Generalized synthetic route for 2-(Pyrrolidin-2-YL)ethanol hydrochloride.

Purification of the final hydrochloride salt would typically involve recrystallization from a suitable

solvent system, such as isopropanol or ethanol/ether mixtures, to yield a crystalline solid.
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Analytical Characterization
The structural confirmation and purity assessment of 2-(Pyrrolidin-2-YL)ethanol
hydrochloride would rely on standard analytical techniques.

Typical Analytical Workflow:

Analytical Workflow
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Caption: Standard analytical methods for structural elucidation and purity determination.

While specific spectral data for the hydrochloride salt is not readily available, data for the free

base, (S)-2-Pyrrolidin-2-yl-ethanol, can be found from commercial suppliers and can provide a

useful reference for spectral interpretation.

Biological Activity and Applications
The primary utility of 2-(Pyrrolidin-2-YL)ethanol hydrochloride in the scientific literature is as

a chiral building block for the synthesis of more complex molecules. The pyrrolidine motif is a

common feature in many biologically active compounds and approved drugs.

The inherent chirality of 2-(Pyrrolidin-2-YL)ethanol hydrochloride makes it a valuable

starting material for the stereoselective synthesis of pharmaceutical ingredients. The pyrrolidine

ring system is known to interact with a variety of biological targets, and its derivatives have
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shown a wide range of pharmacological activities, including antiviral, antibacterial, and enzyme

inhibitory effects.

Currently, there is limited publicly available information detailing the specific biological activities

of 2-(Pyrrolidin-2-YL)ethanol hydrochloride itself or its involvement in any defined signaling

pathways. Its application appears to be predominantly in the realm of synthetic chemistry,

providing a foundational scaffold for the development of novel therapeutic agents. Researchers

in drug development may utilize this compound in the generation of compound libraries for

screening against various biological targets.

Logical Relationship in Drug Discovery:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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